Cas no 252570-35-7 (rac 5’-Hydroxy Reboxetine)

• Product Name: rac 5’-Hydroxy Reboxetine
• CAS No: 252570-35-7
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 4553786
• PubChem ID: 76974555
• Update Time: 2025-07-09

rac 5’-Hydroxy Reboxetine Chemical and Physical Properties

Names and Identifiers

• rac 5’-Hydroxy Reboxetine
• 4-ethoxy-3-[(S)-[(2S)-morpholin-2-yl]-phenylmethoxy]phenol
• (S,S)-Reboxetine Phenol A metabolite formate salt
• 2H5]-(S,S)-Reboxetine Phenol A metabolite formate salt
• Hydroxy esreboxetine (5-hydroxy ethoxyphenoxy ring)-
• Phenol, 4-ethoxy-3-((S)-(2S)-2-morpholinylphenylmethoxy)-
• 4-Ethoxy-3-(2-morpholinylphenylmethoxy)phenol, (S,S)-
• T9VO56B0SZ
• Hydroxy reboxetine, (S,S)-(5-hydroxy ethoxyphenoxy ring)-
• 252570-35-7
• UNII-T9VO56B0SZ

• Inchi： 1S/C19H23NO4/c1-2-22-16-9-8-15(21)12-17(16)24-19(14-6-4-3-5-7-14)18-13-20-10-11-23-18/h3-9,12,18-21H,2,10-11,13H2,1H3/t18-,19?/m0/s1
• InChI Key： SHPSERQFHJFJAW-OYKVQYDMSA-N
• SMILES： C1(O)=CC=C(OCC)C(OC([C@H]2OCCNC2)C2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 329.16270821g/mol
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60Ų

Additional information on rac 5’-Hydroxy Reboxetine

Comprehensive Overview of rac 5’-Hydroxy Reboxetine (CAS No. 252570-35-7): Properties, Applications, and Research Insights

rac 5’-Hydroxy Reboxetine (CAS No. 252570-35-7) is a chiral metabolite of the well-known norepinephrine reuptake inhibitor (NRI), Reboxetine. This compound has garnered significant attention in pharmaceutical research due to its potential role in understanding the pharmacokinetics and pharmacodynamics of its parent drug. The "rac" prefix indicates the racemic mixture of the compound, which consists of both enantiomers, making it a valuable subject for stereochemical studies. Researchers often explore rac 5’-Hydroxy Reboxetine to elucidate metabolic pathways and optimize therapeutic outcomes.

In recent years, the demand for neuropharmacology and mental health research has surged, driven by global conversations around depression, anxiety, and cognitive disorders. As a metabolite of Reboxetine, rac 5’-Hydroxy Reboxetine is frequently studied in the context of ADHD treatment and mood stabilization. Its structural features, including the hydroxyl group at the 5’ position, contribute to its unique interactions with neurotransmitter systems. This has led to inquiries about its potential as a biomarker or even a standalone therapeutic agent.

The synthesis and analysis of rac 5’-Hydroxy Reboxetine often involve advanced techniques such as HPLC (High-Performance Liquid Chromatography) and LC-MS (Liquid Chromatography-Mass Spectrometry). These methods are critical for quantifying its presence in biological samples and assessing its enantiomeric purity. Given the growing interest in personalized medicine, the separation of enantiomers (chiral resolution) of this compound has become a hot topic, as individual enantiomers may exhibit distinct biological activities.

From a commercial perspective, rac 5’-Hydroxy Reboxetine is primarily utilized by pharmaceutical manufacturers and research institutions focusing on CNS drug development. Its CAS No. 252570-35-7 serves as a unique identifier in regulatory and procurement processes, ensuring precise communication across global supply chains. The compound’s stability and solubility profiles are also key considerations for formulators working on drug delivery systems.

Emerging trends in AI-driven drug discovery and computational chemistry have further amplified interest in metabolites like rac 5’-Hydroxy Reboxetine. Researchers are leveraging machine learning models to predict its metabolic fate and interactions with cytochrome P450 enzymes, addressing common questions such as "How does Reboxetine metabolize in the liver?" or "What are the active metabolites of Reboxetine?" These inquiries reflect the compound’s relevance in both academic and industrial settings.

Environmental and green chemistry considerations are also shaping the discourse around rac 5’-Hydroxy Reboxetine. With increasing scrutiny on sustainable synthesis methods, labs are exploring catalytic processes to produce this compound with minimal waste. This aligns with broader industry goals of reducing the carbon footprint of pharmaceutical production.

In summary, rac 5’-Hydroxy Reboxetine (CAS No. 252570-35-7) represents a critical intersection of medicinal chemistry, neuropharmacology, and drug metabolism. Its study not only advances our understanding of Reboxetine but also contributes to the larger narrative of CNS drug optimization and patient-specific therapies. As research methodologies evolve, this compound will likely remain a focal point for innovation in psychopharmacology and beyond.